Cas no 61892-42-0 (2(5H)-Furanone, 3-acetyl-4-methyl-)

61892-42-0 structure
Product name:2(5H)-Furanone, 3-acetyl-4-methyl-
2(5H)-Furanone, 3-acetyl-4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2(5H)-Furanone, 3-acetyl-4-methyl-
- 4-acetyl-3-methyl-2H-furan-5-one
- 3-acetyl-4-methylfuran-2(5H)-one
- 61892-42-0
- DTXSID40731947
- SCHEMBL12676700
-
- Inchi: InChI=1S/C7H8O3/c1-4-3-10-7(9)6(4)5(2)8/h3H2,1-2H3
- InChI Key: SPSYXXWWMAAWGP-UHFFFAOYSA-N
- SMILES: CC1=C(C(=O)OC1)C(=O)C
Computed Properties
- Exact Mass: 140.04734
- Monoisotopic Mass: 140.047344113g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Tautomer Count: 7
- XLogP3: 0
- Topological Polar Surface Area: 43.4Ų
- Surface Charge: 0
Experimental Properties
- PSA: 43.37
2(5H)-Furanone, 3-acetyl-4-methyl- Related Literature
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Qianying Zhang,Wenjing Wang,Shan Huang,Sha Yu,Tingting Tan,Jun-Jie Zhu Chem. Sci., 2020,11, 1948-1956
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Kshitij RB Singh,Vanya Nayak,Tanushri Sarkar,Ravindra Pratap Singh RSC Adv., 2020,10, 27194-27214
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M. Amirul Islam,Ahasanul Karim,Chee Wai Woon,Baranitharan Ethiraj,Abu Yousuf RSC Adv., 2017,7, 4798-4805
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4. Can calculated harmonic vibrational spectra rationalize the structure of TiC-based nanoparticles?†Juan José Piñero,Francesc Viñes Phys. Chem. Chem. Phys., 2022,24, 778-785
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Oliver Kreye,Michael A. R. Meier RSC Adv., 2015,5, 53155-53160
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